Cas no 15690-25-2 ((2E)-3-(thiophen-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(thiophen-2-yl)prop-2-enoic acid
• CAS No: 15690-25-2
• MF: C₇H₆O₂S
• MW: 154.186340808868
• MDL: MFCD00005455
• CID: 87594
• PubChem ID: 735981
• Update Time: 2025-10-31

(2E)-3-(thiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Thienyl)acrylic acid
• Thiophene-2-acrylic acid
• 3-(2-Thiophenyl)propenoic acid
• 2-Thiopheneacrylic Acid
• (E)-2-Thiopheneacryl
• (E)-2-Thiopheneacrylic Acid
• b-(2-Thiophene)acrylicacid
• C7H6O2S
• (2E)-3-(2-Thienyl)-2-propenoic acid
• (E)-3-(thien-2-yl)-2-propenoic acid
• (E)-3-(thien-2-yl)acrylic acid
• (E)-3-thiophen-2-y
• 2-Thiopheneacrylic acid,(E)
• 3-(2-THIENYL)ACRYLIC ACID 98
• 3-(2-Thienyl)propenoic acid,GC
• 3-(Thien-2-yl)acrylic acid
• 3-(thien-2-yl)-propenoic acid
• 3-(thiophen-2-yl)acrylic acid
• trans-2-Thiopheneacrylic acid
• trans-3-(thien-2-yl)acrylic acid
• trans-Thiophene-2-acrylic acid
• (2E)-3-(Thiophen-2-yl)prop-2-enoic acid
• 3-Thiophen-2-yl-acrylic acid
• 3-(2-THIENYL)PROPENOIC ACID
• (Z)-3-thiophen-2-ylprop-2-enoic acid
• F3145-2787
• MFCD00005455
• (E)-3-(THIOPHEN-2-YL)-2-PROPENOIC ACID
• EN300-00019
• AKOS025310061
• CHEBI:188283
• T1138
• 3-(2-Thienyl)acrylic acid, 98%
• BDBM50342412
• 2-Thienylacrylic acid
• E-3-(2-thienyl)propenoic acid
• INO5ATY68D
• NoName_302
• 3-(2-thienyl)-acrylic acid
• GEO-02856
• J-640121
• A855561
• Z56855126
• 2-Thiopheneacrylic acid, (E)-
• 3-(thiophen-2-yl)prop-2-enoic acid
• AKOS000266291
• 2-Propenoic acid,3-(2-thienyl)-
• 1124-65-8
• 3T-0655
• A22502
• 2-Propenoic acid, 3-(2-thienyl)-
• J-800125
• PS-11882
• (E)-3-(2-Thienyl)acrylic acid
• (2E)-3-(2-Thienyl)acrylic acid
• (E)-3-(thiophen-2-yl)acrylic acid
• UNII-INO5ATY68D
• trans-3-Thiopheneacrylic acid
• 15690-25-2
• IDI1_007375
• trans-3-(thiophen-2-yl)acrylic acid
• AM808025
• HMS1404J14
• NSC-4247
• EN300-305660
• NSC4247
• 2-Propenoic acid, 3-(2-thienyl)-, (2E)-
• (E)-3-(2-thienyl)-2-propenoic acid
• Acrylic acid, .beta.-2-thienyl-
• J-511004
• (E)-3-thiophen-2-ylprop-2-enoic acid
• DTXSID50901215
• 2-Propenoic acid, 3-(2-thienyl)-, (E)-
• 3-(2-Thienyl)-2-propenoic acid
• CS-W018039
• Q27280816
• 3-(2-Thienyl)acrylic acid, predominantly trans
• (2Z)-3-(THIOPHEN-2-YL)PROP-2-ENOIC ACID
• NS00045319
• CHEMBL1771765
• A10226
• (Z)-3-(thiophen-2-yl)acrylic acid
• BBL037013
• ALBB-011721
• STK057349
• (2E)-3-(thiophen-2-yl)prop-2-enoic acid

• MDL： MFCD00005455
• Inchi： 1S/C7H6O2S/c8-7(9)4-3-6-2-1-5-10-6/h1-5H,(H,8,9)/b4-3+
• InChI Key： KKMZQOIASVGJQE-ONEGZZNKSA-N
• SMILES： S1C=CC=C1/C=C/C(=O)O
• BRN： 112053

Computed Properties

• Exact Mass: 154.00900
• Monoisotopic Mass: 154.00885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2950 (rough estimate)
• Melting Point: 145.0 to 148.0 deg-C
• Boiling Point: 247.55°C (rough estimate)
• Flash Point: 134.6±20.4 °C
• Refractive Index: 1.5100 (estimate)
• PSA: 65.54000
• LogP: 1.84590
• Solubility: Not available

(2E)-3-(thiophen-2-yl)prop-2-enoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on (2E)-3-(thiophen-2-yl)prop-2-enoic acid

Introduction to (2E)-3-(thiophen-2-yl)prop-2-enoic Acid (CAS No. 15690-25-2)

(2E-3-(thiophen-2-yl)prop-2-enoic acid) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 15690-25-2, has garnered considerable attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of (2E-3-(thiophen-2-yl)prop-2-enoic acid) consists of a prop-2-enoic acid moiety linked to a thiophene ring at the third position. This configuration imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists. The presence of the thiophene ring, a heterocyclic aromatic compound, enhances its interaction with biological targets, particularly enzymes and receptors involved in metabolic and signaling pathways.

In recent years, the pharmaceutical industry has shown increasing interest in thiophene-based compounds due to their broad spectrum of biological activities. (2E-3-(thiophen-2-yl)prop-2-enoic acid) has been explored for its potential role in modulating various therapeutic targets. For instance, studies have indicated its efficacy in inhibiting certain enzymes associated with inflammatory responses and oxidative stress. These properties make it a promising candidate for developing novel anti-inflammatory and antioxidant agents.

The compound's ability to interact with biological systems has also been investigated in the context of cancer research. Preliminary studies suggest that (2E-3-(thiophen-2-yl)prop-2-enoic acid) can modulate pathways involved in cell proliferation and apoptosis, offering a potential therapeutic strategy for combating tumor growth. Additionally, its structural features allow for modifications that could enhance its bioavailability and target specificity, making it a versatile tool in drug design.

Another area where (2E-3-(thiophen-2-yl)prop-2-enoic acid) shows promise is in the treatment of neurological disorders. The thiophene ring's ability to cross the blood-brain barrier has been leveraged to develop compounds that can interact with central nervous system receptors. Research is ongoing to explore its potential in alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's unique chemical profile suggests it could serve as a lead molecule for further derivatization to achieve higher efficacy and lower toxicity.

The synthesis of (2E-3-(thiophen-2-yl)prop-2-enoic acid) involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. These synthetic routes also provide insights into how structural modifications can be made to tailor the compound's properties for specific applications.

In conclusion, (2E-3-(thiophen-2-yl)prop-2-enoic acid (CAS No. 15690-25-2) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features, coupled with its biological activity, make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its mechanisms of action and potential benefits, this compound is poised to play a significant role in future drug development efforts.